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Compound of Interest

Compound Name:
1-(Bromomethyl)-1-

methylcyclobutane

CAS No.: 98775-14-5

Cat. No.: B1527649

Get Quote

Executive Summary
Compound Name: 1-(Bromomethyl)-1-methylcyclobutane[1][2][3][4]

CAS Number: 98775-14-5[1][2][3]

Molecular Formula:

[3]

Molecular Weight: 163.06 g/mol [3]

Physical State: Colorless to light yellow liquid[2]

Primary Application: Synthesis of gem-disubstituted cyclobutane scaffolds; introduction of

"magic methyl" effects in drug discovery to alter metabolic stability and potency.

This guide provides a comprehensive analysis of the spectroscopic signature of 1-
(Bromomethyl)-1-methylcyclobutane. The data presented is synthesized from high-purity
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synthesis protocols (WO2015101452A1) and structural analog analysis, ensuring robust

identification of the target molecule versus common impurities like (1-

methylcyclobutyl)methanol.

Synthesis & Sample Preparation Context
Understanding the synthesis route is critical for interpreting the spectrum, particularly for

identifying residual starting materials.

Primary Route: Nucleophilic substitution of (1-methylcyclobutyl)methanol using phosphorus

tribromide (

) or Triphenylphosphine/Bromine (

).

Reaction Scheme (Graphviz)

(1-Methylcyclobutyl)methanol
CAS: 38401-41-1

1-(Bromomethyl)-1-methylcyclobutane
CAS: 98775-14-5

Nucleophilic Substitution

Side Products:
H3PO3 or POPh3

By-products

PBr3 or PPh3/Br2
(0°C to RT)

Click to download full resolution via product page

Figure 1: Synthesis pathway via activation of the neopentyl-like alcohol position.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][5][6][7][8][9]
H NMR Analysis (Proton)
The proton spectrum is characterized by the disappearance of the hydroxyl proton and the

distinct shift of the methylene protons adjacent to the bromine.

Solvent:
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(Chloroform-d) Reference: TMS (0.00 ppm) or

residual (7.26 ppm)

Signal
Assignment

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Structural
Insight

-Br 3.45 - 3.55 Singlet (s) 2H -

Diagnostic

Peak. Distinct

downfield

shift. Lacks

coupling due

to quaternary

C1 neighbor.

Ring

(C2/C4)
1.80 - 2.10 Multiplet (m) 4H Complex

Higher order

coupling due

to ring

puckering.

Ring

(C3)
1.50 - 1.70 Multiplet (m) 2H Complex

Furthest from

substituents;

typically

upfield of

C2/C4.

1.20 - 1.30 Singlet (s) 3H -

Methyl group

on quaternary

carbon.

Sharp singlet.

Critical Impurity Check:

Starting Material (Alcohol): Look for

-OH at ~3.50-3.60 ppm (often overlapping but slightly downfield) and the methyl singlet at
slightly different shift. The key differentiator is the OH proton (variable, broad singlet) and the
change in the carbon spectrum.

Solvent:
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typically shows water at ~1.56 ppm, which can obscure ring protons.

C NMR Analysis (Carbon)
The carbon spectrum provides the definitive proof of the quaternary center and the successful

halogenation.

Solvent:

(77.16 ppm triplet)

Carbon
Environment

Shift (

, ppm)
Type Notes

-Br 42.0 - 46.0

Significant upfield shift

compared to alcohol

precursor (

-OH is ~70 ppm). Key

confirmation of

reaction.

Quaternary C1 38.0 - 42.0 C (quat)

Low intensity peak.

Connects methyl,

bromomethyl, and

ring.[3][4]

Ring C2/C4 30.0 - 34.0
Symmetric carbons in

the ring.

Methyl (

)
22.0 - 26.0

Typical aliphatic

methyl shift.

Ring C3 14.0 - 18.0
Most shielded ring

carbon.

Mass Spectrometry (MS) & IR[2][7]
Mass Fragmentation Pattern (EI, 70 eV)
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The molecular ion (

) for alkyl bromides is often weak. The spectrum is dominated by the loss of the bromine atom
and ring fragmentation.

Molecular Ion (

): m/z 162 / 164 (1:1 ratio due to

). Often very low intensity.

Base Peak: m/z 83 (

). Loss of the bromine atom leaves the 1-methylcyclobutylmethyl cation, which rearranges to
stable isomers (e.g., methylcyclobutene or cyclopentene derivatives).

Fragment m/z 55: (

) Ring opening and loss of ethylene.

Infrared Spectroscopy (FT-IR)
C-H Stretching: 2900 - 2980 cm

(Strong, aliphatic).

C-Br Stretching: 600 - 700 cm

(Strong, characteristic fingerprint).

Absence of O-H: Lack of broad band at 3200-3500 cm

confirms consumption of the alcohol.

Structural Visualization & Logic
The following diagram illustrates the connectivity and the logical flow of spectroscopic

assignment, ensuring the user can validate the structure from the data.
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1-(Bromomethyl)-1-methylcyclobutane

1H NMR Evidence 13C NMR Evidence IR & MS Evidence

Singlet ~3.5 ppm
(CH2-Br)

Singlet ~1.25 ppm
(Methyl)

Shift ~44 ppm
(CH2-Br vs CH2-OH)

Quaternary C
~40 ppm m/z 83 [M-Br]+

Click to download full resolution via product page

Figure 2: Logic flow for structural validation using multi-modal spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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